1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol
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Overview
Description
1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol, also known as compound 1, is a synthetic compound that has gained attention from the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Molecular Structures
- 1,8-Di(quinol-2-yl)octa-1,7-diyne and 1,8-di(phenanthren-9-yl)octa-1,7-diyne were synthesized using methods that can be applicable to similar compounds like 1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol. Microwave irradiation enhances the rate of these reactions. The photophysical properties and molecular structures were studied using single-crystal X-ray diffraction, highlighting the utility of these methods in analyzing similar diynes (Otero et al., 2015).
Depolymerization and Synthesis of Epoxy-functionalized Oligomers
- Alkenolysis of epoxidized cis-1,4-polybutadiene was performed using a catalyst, resulting in various depolymerization products, including 2,3-di[3-heptenyl]-oxirane, which is structurally similar to 1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol. This showcases the potential of similar compounds in the synthesis of epoxy-functionalized oligomers and organic compounds (Thanki et al., 2004).
Catalytic Conversion and Molecular Interaction
- Studies involving catalytic conversions and molecular interactions of compounds with similar structures to 1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol reveal insights into the reactivity and potential applications of these compounds in synthetic chemistry (Goodyear et al., 2002).
Solvolysis and Reaction Kinetics
- The solvolysis and reaction kinetics of related small ring compounds provide a foundation for understanding the reactivity and potential applications of 1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol in various chemical reactions (Tsuji et al., 1967).
properties
CAS RN |
114687-51-3 |
---|---|
Product Name |
1-Chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol |
Molecular Formula |
C17H25ClO3 |
Molecular Weight |
312.8 g/mol |
IUPAC Name |
1-chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol |
InChI |
InChI=1S/C17H25ClO3/c1-2-3-4-5-8-11-16-17(21-16)12-9-6-7-10-14(19)15(20)13-18/h14-17,19-20H,2-5,8,11-13H2,1H3 |
InChI Key |
BPRJTLAULHNDLP-UHFFFAOYSA-N |
SMILES |
CCCCCCCC1C(O1)CC#CC#CC(C(CCl)O)O |
Canonical SMILES |
CCCCCCCC1C(O1)CC#CC#CC(C(CCl)O)O |
Other CAS RN |
114687-51-3 |
synonyms |
1-chloro-9,10-epoxy-4,6-heptadecadiyne-2,3-diol CEHD |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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